5-Propylisoxazol-3(2H)-one

• CAS No.: 10004-46-3
• Molecular Formula: C6H9NO2
• Molecular Weight: 127.14 g/mol
• IUPAC Name: 5-propyl-1,2-oxazol-3-one
• InChI: InChI=1S/C6H9NO2/c1-2-3-5-4-6(8)7-9-5/h4H,2-3H2,1H3,(H,7,8)
• InChI Key: VBZVFEACZQOVTG-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NO1

Description

5-Propylisoxazol-3(2H)-one is a heterocyclic organic compound featuring an isoxazole ring—a five-membered structure containing oxygen and nitrogen atoms at positions 1 and 2, respectively. The propyl substituent at position 5 modulates its physicochemical properties, such as solubility, lipophilicity, and reactivity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2.1. Structural Analogues: Isoxazolone Derivatives

• 5-Isopentylisoxazol-3(2H)-one: This compound shares the isoxazolone core but differs in the alkyl substituent (isopentyl vs. propyl). No direct experimental data are provided, but substituent effects can be inferred from analogous synthetic methods (e.g., alkylation reactions) .

2.2. Heterocyclic Analogues: Pyridazinone Derivatives

describes 5-chloro-6-phenylpyridazin-3(2H)-one derivatives , which replace the isoxazole ring with a pyridazine ring (a six-membered ring with two nitrogen atoms). Key differences include:

• Electronic Effects : The pyridazine ring’s electron-deficient nature (due to two adjacent nitrogen atoms) contrasts with the isoxazole’s mixed electronic profile (oxygen and nitrogen). This impacts reactivity in substitution reactions.
• Substituent Positioning: The 5-chloro-6-phenyl substituents in pyridazinones introduce steric hindrance and electron-withdrawing effects, which may reduce solubility compared to 5-propylisoxazolone’s alkyl group.
• Reaction yields and conditions (e.g., time, temperature) may vary based on substituent reactivity .

2.3. Comparative Data Table

Compound	Core Structure	Substituents	Key Properties (Inferred)	Synthesis Method (Reference)
5-Propylisoxazol-3(2H)-one	Isoxazolone	5-propyl	Moderate lipophilicity, potential bioactivity	Likely alkylation (similar to )
5-Isopentylisoxazol-3(2H)-one	Isoxazolone	5-isopentyl	High lipophilicity	Not specified (PubChem entry )
5-Chloro-6-phenylpyridazin-3(2H)-one	Pyridazinone	5-chloro, 6-phenyl	Low solubility, electron-deficient	Alkylation in acetone/K₂CO₃

Research Findings and Discussion

• Substituent Impact: Alkyl chains (propyl, isopentyl) enhance lipophilicity, making these compounds suitable for hydrophobic environments. In contrast, electron-withdrawing groups (e.g., chloro, phenyl) in pyridazinones reduce solubility but may improve stability in electrophilic reactions.
• Synthetic Flexibility : The alkylation method described in is versatile for modifying substituents on heterocyclic cores. For example, varying halides (e.g., propyl bromide vs. isopentyl iodide) could yield different isoxazolone derivatives .
• Quantum Chemical Insights : While unrelated to the target compound, –7 and 10 highlight the role of isotope mass in quantum systems, emphasizing how structural variations (even subtle ones) profoundly affect physical behavior—a principle applicable to comparing organic isomers .